Cas no 80862-09-5 (1-acetyl-1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one)

• Product name: 1-acetyl-1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one
• CAS No: 80862-09-5
• MF: C₉H₁₀N₂O₂
• MW: 178.1879
• CID: 1118122
• PubChem ID: 3645068

1-acetyl-1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-1,2,3,5-tetrahydro-6H-Pyrrolo[3,2-c]pyridin-6-one
• Pyrrolo[3,2-c]pyridin-6-one, 1-acetyl-1,2,3,5-tetrahydro-
• SVRDAVIKXFWGKP-UHFFFAOYSA-N
• 1-Acetyl-2,3-dihydro-1H-pyrrolo[3,2-c]pyridin-6(5H)-one
• DTXSID601194812
• 80862-09-5
• DA-29862

• Inchi： InChI=1S/C9H10N2O2/c1-6(12)11-3-2-7-5-10-9(13)4-8(7)11/h4-5H,2-3H2,1H3,(H,10,13)
• InChI Key： SVRDAVIKXFWGKP-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCC2=CNC(=O)C=C21

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 49.4Ų